Cas no 128169-48-2 (cyclooctylthiourea)

cyclooctylthiourea structure
cyclooctylthiourea structure
Product Name:cyclooctylthiourea
CAS No:128169-48-2
MF:C9H18N2S
MW:186.317620754242
CID:2120627
PubChem ID:14677887
Update Time:2023-11-24

cyclooctylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclooctylthiourea
    • N-cyclooctylthiourea
    • N-cyclooctyl-thiourea
    • Thiourea, N-cyclooctyl-
    • RWTUIVXJWXJSIK-UHFFFAOYSA-N
    • cyclooctylthiourea
    • Inchi: 1S/C9H18N2S/c10-9(12)11-8-6-4-2-1-3-5-7-8/h8H,1-7H2,(H3,10,11,12)
    • InChI Key: RWTUIVXJWXJSIK-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1CCCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Topological Polar Surface Area: 70.1

cyclooctylthiourea Pricemore >>

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